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Compound of Interest

Compound Name: Diphenylsilane

Cat. No.: B1312307

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
diphenylsilane (C12H12Si), a versatile organosilicon compound used in various research and
industrial applications, including as a precursor in the synthesis of silicone polymers and in
organic synthesis.[1] Adherence to stringent safety protocols is paramount when working with
this chemical to mitigate potential hazards.

Section 1: Chemical and Physical Properties

Diphenylsilane is a colorless liquid.[1][2] A summary of its key physical and chemical
properties is presented in Table 1 for easy reference. Understanding these properties is the first
step in a thorough risk assessment.
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Property Value Source
Molecular Formula C12H12Si [1112][3]
Molecular Weight 184.31 g/mol [11[2][3]
CAS Number 775-12-2 [1112]14]
Appearance Colorless liquid [1112]
Odor Odorless [2]
Boiling Point 95-97 °C /13 mmHg [5]
Flash Point 98 °C (208.4 °F) - closed cup [2][6]
Density 0.993 g/mL at 25 °C [5]
Solubility Insoluble in water.[2] [2]
Stable under normal conditions
Stability and in sealed containers under  [2][7]

a dry inert atmosphere.[2][7]

Section 2: Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), diphenylsilane is classified as a substance that causes skin irritation (Category 2) and

serious eye irritation (Category 2).[2][4][8] It may also cause respiratory irritation (Specific

target organ toxicity - single exposure, Category 3).[2][4][8]

Hazard Statements:

e H315: Causes skin irritation.[9]

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Signal Word: Warning[4][9]
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The HMIS Il rating indicates a moderate health hazard (2), meaning temporary or minor injury

may occur.[7]

Section 3: Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimizing exposure and ensuring a

safe laboratory environment.

3.1 Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense. The following should be worn at all times

when handling diphenylsilane:

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][7][9] Contact
lenses should not be worn.[7]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[7] Gloves must be
inspected before use and changed immediately if contaminated.[9]

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.[7]
[9] In case of potential for significant exposure, fire/flame resistant and impervious clothing
may be necessary.[9]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood.[7][9] If exposure limits are exceeded or irritation is experienced, a
NIOSH-certified combination organic vapor/acid gas respirator should be used.[7]

3.2 Engineering Controls

Ventilation: A well-ventilated laboratory with local exhaust or a chemical fume hood is
essential to prevent the accumulation of vapors.[7][9]

Safety Stations: Emergency eyewash fountains and safety showers must be readily available
in the immediate vicinity of any potential exposure.[4][7]

3.3 Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7][9]
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» Store under an inert atmosphere.[2][4]
o Keep away from heat, sparks, and open flames.[7]

e Incompatible materials to avoid include strong oxidizing agents, alkalis, metal salts, and
precious metals.[2][4][7] Diphenylsilane can generate small amounts of hydrogen gas when
exposed to alkalis and protic materials (like water and alcohol) in combination with metal
salts or precious metals.[7]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of diphenylsilane in a laboratory setting.
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Section 4: Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

4.1 First-Aid Measures

Exposure Route

First-Aid Protocol

Source

Inhalation

Remove the victim to fresh air
and keep atrestin a
comfortable position for
breathing. If breathing is
difficult, give oxygen. If not
breathing, give artificial
respiration. Seek medical
attention.[4][7][9]

[41071€]

Skin Contact

Immediately wash off with
plenty of soap and water while
removing all contaminated
clothing and shoes. Get
medical attention if irritation
occurs.[4][7][9]

[41071°]

Eye Contact

Immediately flush eyes
thoroughly with water for at
least 15 minutes, also under
the eyelids. Remove contact
lenses if present and easy to
do. Continue rinsing. Get
immediate medical
advice/attention.[2][4][7]

[21141[7]

Clean mouth with water. Do
NOT induce vomiting. Never

give anything by mouth to an

Ingestion , [210711°1
unconscious person. Get
medical advice/attention.[2][7]
[°]
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4.2 Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry
chemical.[7][9]

e Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame.[7] Hazardous decomposition products
include carbon monoxide, carbon dioxide, and silicon dioxide.[2][4]

» Firefighter Protection: Do not enter the fire area without proper protective equipment,
including a self-contained breathing apparatus (SCBA).[4][7] Use water spray or fog to cool
exposed containers.[7]

4.3 Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel.[7] Ensure adequate ventilation and
wear appropriate PPE.[4][9] Remove all sources of ignition.[9]

e Environmental Precautions: Prevent entry to sewers and public waters.[7]

e Containment and Cleanup: Clean up spills as soon as possible.[7] Soak up with an inert
absorbent material (e.g., sand, silica gel, acid binder) and collect for disposal.[4] Use spark-
proof tools and explosion-proof equipment for cleanup.[9]

Logical Relationship for Emergency Response
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Caption: Logical workflow for responding to an accidental exposure to diphenylsilane.

Section 5: Toxicological and Ecological Information

5.1 Toxicological Information

¢ Acute Toxicity: No acute toxicity information is available for this product.[2] It is classified
based on its irritant properties.

o Skin Corrosion/Irritation: Causes skin irritation.[2][9]

» Serious Eye Damage/Irritation: Causes serious eye irritation.[2][4]
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Respiratory or Skin Sensitization: No data available.[2]

Germ Cell Mutagenicity: No data available.[2]

Carcinogenicity: There are no known carcinogenic chemicals in this product.[2]

Reproductive Toxicity: No data available.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][4]

Specific Target Organ Toxicity (Repeated Exposure): No data available.[2]

Aspiration Hazard: Not classified.[7]
5.2 Ecological Information
» No known ecological damage is caused by this product.[7]

 |tis not expected to be hazardous to the environment or non-degradable in wastewater
treatment plants.[2]

e Due to its low water solubility, it is not likely to be mobile in the environment.[2]

Section 6: Disposal Considerations

o Waste materials should be disposed of in accordance with local, state, and federal
regulations.[7]

e Incineration is a recommended method of disposal.[7]
e Avoid release to the environment.[7]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle diphenylsilane, minimizing risks to themselves
and the environment. A thorough understanding of the substance's properties and potential
hazards, coupled with diligent safety practices, is the cornerstone of responsible chemical
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Diphenylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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